N,N-dimethyloctadecan-1-amine;ethyl dihydrogen phosphate

• CAS No.: 67846-06-4
• Molecular Formula: C22H50NO4P
• Molecular Weight: 423.6 g/mol
• IUPAC Name: N,N-dimethyloctadecan-1-amine;ethyl dihydrogen phosphate
• InChI: InChI=1S/C20H43N.C2H7O4P/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(2)3;1-2-6-7(3,4)5/h4-20H2,1-3H3;2H2,1H3,(H2,3,4,5)
• InChI Key: QIIQPJILJWEGGJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCCN(C)C.CCOP(=O)(O)O

Description

N,N-dimethyloctadecan-1-amine;ethyl dihydrogen phosphate: is a chemical compound with the molecular formula C20H43N for N,N-dimethyloctadecan-1-amine and C2H7O4P for ethyl dihydrogen phosphate. This compound is known for its applications in various fields, including chemistry, biology, medicine, and industry .

Preparation Methods

Synthetic Routes and Reaction Conditions:

N,N-dimethyloctadecan-1-amine: can be synthesized through the reaction of octadecylamine with formaldehyde and formic acid, followed by hydrogenation.

Ethyl dihydrogen phosphate: is typically prepared by the esterification of phosphoric acid with ethanol under acidic conditions.

Industrial Production Methods:

• The industrial production of N,N-dimethyloctadecan-1-amine involves large-scale hydrogenation processes, ensuring high purity and yield .
• Ethyl dihydrogen phosphate is produced through continuous esterification processes, often using catalysts to enhance reaction rates and efficiency .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: N,N-dimethyloctadecan-1-amine can undergo oxidation to form N,N-dimethyl-N-octadecylamine oxide.

Reduction: Ethyl dihydrogen phosphate can be reduced to ethyl phosphate under specific conditions.

Substitution: Both compounds can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride are often used.

Substitution: Various halogenating agents and nucleophiles are employed in substitution reactions.

Major Products Formed:

• Oxidation of N,N-dimethyloctadecan-1-amine forms N,N-dimethyl-N-octadecylamine oxide .
• Reduction of ethyl dihydrogen phosphate yields ethyl phosphate .

Scientific Research Applications

Chemistry:

• Used as a surfactant in various chemical reactions to enhance solubility and reaction rates .

Biology:

• Employed in the study of cell membrane interactions due to its amphiphilic nature .

Medicine:

• Investigated for its potential use in drug delivery systems, particularly in targeting specific cells or tissues .

Industry:

• Utilized in the production of detergents, emulsifiers, and other industrial chemicals .

Mechanism of Action

N,N-dimethyloctadecan-1-amine:

• Acts by interacting with cell membranes, altering their permeability and fluidity .

Ethyl dihydrogen phosphate:

• Functions as a phosphate donor in biochemical reactions, participating in phosphorylation processes .

Molecular Targets and Pathways:

• Targets include cell membrane phospholipids and various enzymes involved in phosphorylation .

Comparison with Similar Compounds

N,N-dimethylhexadecan-1-amine: Similar structure but with a shorter carbon chain.

N,N-dimethyldodecan-1-amine: Even shorter carbon chain, leading to different physical properties.

Methyl dihydrogen phosphate: Similar phosphate ester but with a methyl group instead of an ethyl group.

Uniqueness:

• The unique combination of a long carbon chain and a phosphate ester group in N,N-dimethyloctadecan-1-amine;ethyl dihydrogen phosphate provides distinct amphiphilic properties, making it highly effective in applications requiring both hydrophilic and hydrophobic interactions .